ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate

• IUPAC Name: ethyl 2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C12H14N2O2S/c1-3-16-11(15)7-17-12-13-9-5-4-8(2)6-10(9)14-12/h4-6H,3,7H2,1-2H3,(H,13,14)
• InChI Key: VPZMCPGOZOYGHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(N1)C=C(C=C2)C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate is not fully understood. However, it is believed to exert its antimicrobial and antifungal effects by inhibiting the growth of microorganisms through the disruption of cell membrane integrity. Its anticancer activity is thought to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and does not cause any significant biochemical or physiological effects in animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate in lab experiments is its broad-spectrum antimicrobial and antifungal activity. It is also relatively easy to synthesize and has low toxicity. However, its use is limited by its solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate. One area of research is the development of more efficient synthesis methods to improve yields and reduce costs. Another potential direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential applications in other fields, such as material science.

Synthesis Methods

The synthesis of ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate involves the reaction between 5-methyl-1H-benzimidazole-2-thiol and ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction yields the desired compound in moderate to good yields.

Scientific Research Applications

Ethyl [(5-methyl-1H-benzimidazol-2-yl)thio]acetate has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been found to exhibit antimicrobial, antifungal, and anticancer properties. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been investigated for its potential use in the synthesis of metal-organic frameworks.